Cas no 16597-46-9 (Cysteine,S-(phenylmethyl)-)
Cysteine,S-(phenylmethyl)- structure
Product Name:Cysteine,S-(phenylmethyl)-
CAS No:16597-46-9
MF:C10H13NO2S
MW:211.28072142601
CID:212663
PubChem ID:220175
Update Time:2025-04-19
Cysteine,S-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cysteine,S-(phenylmethyl)-
- 2-AMINO-3-(BENZYLTHIO)PROPANOIC ACID
- (2S)-S-benzylcysteine
- (D)-2-Amino-3-(benzylthio)propanoic acid
- (R)-2-AMINO-3-(S-BENZYLTHIO)PROPANOIC ACID
- (S)-2-AMINO-3-(S-BENZYLTHIO)PROPANOIC ACID
- (S)-BENZYL-D-CYS
- D-CYSTEINE(BZL)-OH
- D-S-benzyl-cysteine
- S-benzyl-D-cystein
- S-BENZYL-D-CYSTEINE
- S-benzyl-L-cystein
- NS00087285
- A816517
- starbld0003358
- AKOS000178898
- NCI60_003998
- CHEMBL2009858
- 2-amino-3-benzylsulfanyl-propanoic acid
- DL-Cysteine-1-13C, S-(phenylmethyl)-
- MFCD00151996
- NSC523123
- S-Benzyl-dl-cysteine
- NSC638614
- NSC-523123
- 2-AMINO-3-(BENZYLSULFANYL)PROPANOIC ACID
- 16597-46-9
- FT-0634620
- FT-0638285
- 2-amino-3-(benzylthio)propionic acid
- SR-01000883992
- NSC-2527
- S-Benzylcysteine, 90% (H-DL-Cys(Bzl)-OH)
- SR-01000883992-1
- 77284-35-6
- 5680-65-9
- NSC43125
- AKOS017259233
- BS-3474
- 2-amino-3-benzylsulfanylpropanoic acid
- Benzylcysteine #
- SY057127
- 6304-78-5
- (2S)-2-amino-3-benzylsulfanylpropanoic acid
- NSC2527
- S-Benzylcysteine
- NSC-638614
- SCHEMBL1109643
-
- Inchi: 1S/C10H13NO2S/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)
- InChI Key: GHBAYRBVXCRIHT-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)CC(C(=O)O)N
Computed Properties
- Exact Mass: 211.06679
- Monoisotopic Mass: 211.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- Density: 1.258
- Boiling Point: 379.2°Cat760mmHg
- Flash Point: 183.2°C
- PSA: 63.32
- LogP: 2.03200
Cysteine,S-(phenylmethyl)- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
16597-46-9 (Cysteine,S-(phenylmethyl)-) Related Products
- 3054-01-1(S-Benzyl-L-cysteine)
- 23032-53-3(S-Benzyl-D-cysteine)
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- 42294-52-0(S-4-Methylbenzyl-L-cysteine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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